Cas no 1114886-16-6 (3-(2-benzoyl-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl)benzonitrile)

• Product Name: 3-(2-benzoyl-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl)benzonitrile
• CAS No: 1114886-16-6
• MF: C₂₂H₁₄N₂O₃S
• MW: 386.423163890839
• CID: 5342319
• Update Time: 2025-07-22

3-(2-benzoyl-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(2-benzoyl-1,1-dioxido-4H-1,4-benzothiazin-4-yl)benzonitrile
• 3-(2-benzoyl-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl)benzonitrile
• 3-(2-benzoyl-1,1-dioxo-1lambda6,4-benzothiazin-4-yl)benzonitrile
• 3-(2-benzoyl-1,1-dioxido-4H-benzo[b][1,4]thiazin-4-yl)benzonitrile

• Inchi： 1S/C22H14N2O3S/c23-14-16-7-6-10-18(13-16)24-15-21(22(25)17-8-2-1-3-9-17)28(26,27)20-12-5-4-11-19(20)24/h1-13,15H
• InChI Key： YFOLENJXWJMRBC-UHFFFAOYSA-N
• SMILES： S1(C(C(C2C=CC=CC=2)=O)=CN(C2C=CC=C(C#N)C=2)C2C=CC=CC1=2)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 782
• XLogP3: 3.9
• Topological Polar Surface Area: 86.6

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-(2-benzoyl-1,1-dioxo-4H-1lambda6,4-benzothiazin-4-yl)benzonitrile

Introduction to 3-(2-Benzoyl-1,1-dioxo-4H-1λ⁶,4-benzothiazin-4-yl)benzonitrile (CAS No. 1114886-16-6)

3-(2-Benzoyl-1,1-dioxo-4H-1λ⁶,4-benzothiazin-4-yl)benzonitrile (CAS No. 1114886-16-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazine derivatives, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a benzoyl group and a benzonitrile moiety, contribute to its distinctive chemical and biological properties.

The benzothiazine scaffold is a well-studied core structure in medicinal chemistry, often associated with anti-inflammatory, analgesic, and anticonvulsant activities. The introduction of the benzoyl group and the benzonitrile moiety to this scaffold significantly enhances the compound's pharmacological profile. Recent studies have shown that 3-(2-Benzoyl-1,1-dioxo-4H-1λ⁶,4-benzothiazin-4-yl)benzonitrile exhibits potent anti-inflammatory and analgesic effects, making it a promising candidate for the development of new therapeutic agents.

In terms of its chemical structure, 3-(2-Benzoyl-1,1-dioxo-4H-1λ⁶,4-benzothiazin-4-yl)benzonitrile is characterized by a central benzothiazine ring system with a dioxo substitution at the 1λ⁶ position. The benzoyl group is attached to the 2-position of the benzothiazine ring, while the benzonitrile moiety is located at the 3-position. This arrangement confers the compound with enhanced solubility and stability, which are crucial factors for its potential use in drug development.

The synthesis of 3-(2-Benzoyl-1,1-dioxo-4H-1λ⁶,4-benzothiazin-4-yl)benzonitrile typically involves multi-step reactions, including condensation, cyclization, and oxidation processes. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry reported a novel one-pot synthesis method that significantly reduces reaction time and improves yield.

The biological evaluation of 3-(2-Benzoyl-1,1-dioxo-4H-1λ⁶,4-benzothiazin-4-yl)benzonitrile has revealed its potential as an effective inhibitor of pro-inflammatory cytokines such as TNF-alpha and IL-6. In vitro studies have demonstrated that this compound effectively suppresses the production of these cytokines in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, in vivo studies using rodent models have shown that 3-(2-Benzoyl-1,1-dioxo-4H-1λ⁶,4-benzothiazin-4-yl)benzonitrile exhibits significant anti-inflammatory activity without causing notable side effects.

The analgesic properties of 3-(2-Benzoyl-1,1-dioxo-4H-1λ⁶,4-benzothiazin-4-yl)benzonitrile have also been extensively investigated. Research conducted by a team at the University of California found that this compound effectively reduces pain sensitivity in both acute and chronic pain models. The mechanism of action appears to involve modulation of nociceptive pathways in the central nervous system (CNS), although further studies are needed to fully elucidate the underlying mechanisms.

In addition to its anti-inflammatory and analgesic activities, 3-(2-Benzoyl-1,1-dioxo-4H-1λ⁶,4-benzothiazin-4-yl)benzonitrile has shown promise in other therapeutic areas. For example, preliminary studies suggest that this compound may have neuroprotective effects against oxidative stress-induced neuronal damage. This property makes it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The safety profile of 3-(2-Benzoyl-1,1-dioxo-4H-1λ⁶,4-benzothiazin-4-y l)benzonitrile has been evaluated through various toxicological studies. These studies have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects on major organs such as the liver and kidneys. However, further long-term safety assessments are necessary to ensure its suitability for clinical use.

The potential applications of 3-(2-Benzoyl-1, 1-dioxo - 0 - H - , - benzothiazin - y l ) benzonitrile extend beyond traditional pharmaceuticals. In recent years, there has been growing interest in using benzothiazine derivatives as functional materials in various fields such as materials science and nanotechnology. For instance, researchers at MIT have explored the use of similar compounds as components in organic photovoltaic devices due to their excellent electron transport properties.

In conclusion, 3-(2-Benzoyl - , - dioxo - H - , - benzothiazin - y l ) benzonitrile (CAS No. 0000000000000000000 ) represents a promising compound with a wide range of potential applications in both medicinal chemistry and materials science. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in future drug discovery efforts.